molecular formula C9H6BrNO3 B1387711 3-Bromo-5-cyano-4-methoxybenzoic acid CAS No. 1092308-53-6

3-Bromo-5-cyano-4-methoxybenzoic acid

Cat. No.: B1387711
CAS No.: 1092308-53-6
M. Wt: 256.05 g/mol
InChI Key: CWPQSCVDMMVJFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-5-cyano-4-methoxybenzoic acid is a halogenated benzoic acid derivative characterized by a bromine atom at position 3, a cyano group at position 5, and a methoxy group at position 2. This compound’s structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical synthesis. The bromine atom enhances electrophilic substitution reactivity, while the cyano group (-CN) acts as a strong electron-withdrawing group (EWG), increasing the acidity of the carboxylic acid moiety (pKa ~2.5–3.0, estimated). The methoxy group (-OCH₃) at position 4 provides moderate electron-donating effects, creating a polarized aromatic system .

Properties

CAS No.

1092308-53-6

Molecular Formula

C9H6BrNO3

Molecular Weight

256.05 g/mol

IUPAC Name

3-bromo-5-cyano-4-methoxybenzoic acid

InChI

InChI=1S/C9H6BrNO3/c1-14-8-6(4-11)2-5(9(12)13)3-7(8)10/h2-3H,1H3,(H,12,13)

InChI Key

CWPQSCVDMMVJFA-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1Br)C(=O)O)C#N

Canonical SMILES

COC1=C(C=C(C=C1Br)C(=O)O)C#N

Origin of Product

United States

Comparison with Similar Compounds

3-Bromo-5-hydroxy-4-methoxybenzoic acid (CAS 256519-02-5)

  • Key Difference: Hydroxy (-OH) replaces the cyano (-CN) group at position 3.
  • Impact: The -OH group is electron-donating via resonance, reducing the carboxylic acid’s acidity (pKa ~4.0–4.5) compared to the cyano analog. Higher solubility in polar solvents (e.g., water) due to hydrogen bonding . Reduced stability under oxidative conditions compared to the cyano-substituted compound .

2-Bromo-4-methoxy-5-benzyloxybenzoic acid

  • Key Difference : Benzyloxy (-OBn) at position 5 and bromine at position 2.
  • Impact :
    • The bulky -OBn group increases steric hindrance, reducing reactivity in nucleophilic aromatic substitution.
    • Bromine at position 2 alters the electronic distribution, making the ring less polarized than the 3-bromo analog .

3-Bromo-4-hydroxy-5-nitrobenzoic acid (CAS 67175-27-3)

  • Key Difference: Nitro (-NO₂) at position 5 and hydroxy (-OH) at position 4.
  • Impact: The -NO₂ group is a stronger EWG than -CN, further lowering pKa (~1.5–2.0) and enhancing electrophilicity. Reduced solubility in organic solvents due to the polar nitro group .

Functional Group Modifications

Methyl 4-bromo-3-hydroxybenzoate (CAS 14348-38-0)

  • Key Difference : Methyl ester replaces the carboxylic acid.
  • Impact :
    • Lower acidity (ester pKa ~8–10) and higher lipophilicity (logP increased by ~1.5 units).
    • Enhanced metabolic stability in vivo compared to the free acid .

2-Amino-5-bromo-3-methoxybenzoic acid (CAS 111049-68-4)

  • Key Difference: Amino (-NH₂) at position 2.
  • Impact :
    • The -NH₂ group donates electrons via resonance, increasing ring basicity and reducing carboxylic acid acidity (pKa ~4.5–5.0).
    • Susceptibility to oxidation and diazotization reactions .

Data Table: Comparative Properties of Analogous Compounds

Compound Name Substituents Molecular Weight (g/mol) Estimated pKa Solubility (Water) Key Property
3-Bromo-5-cyano-4-methoxybenzoic acid 3-Br, 5-CN, 4-OCH₃ 256.03 2.5–3.0 Low High reactivity in SNAr
3-Bromo-5-hydroxy-4-methoxybenzoic acid 3-Br, 5-OH, 4-OCH₃ 243.04 4.0–4.5 Moderate Oxidative instability
3-Bromo-4-hydroxy-5-nitrobenzoic acid 3-Br, 4-OH, 5-NO₂ 262.00 1.5–2.0 Low Strong EWG effects
Methyl 4-bromo-3-hydroxybenzoate 4-Br, 3-OH, COOCH₃ 229.03 8.0–10.0 Very low Lipophilic

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.